Cas no 611-71-2 (D-(-)-Mandelic acid)

• Product Name: D-(-)-Mandelic acid
• CAS No: 611-71-2
• MF: C₈H₈O₃
• MW: 152.1473
• MDL: MFCD00064251
• CID: 38857
• PubChem ID: 11914
• Update Time: 2025-08-22

D-(-)-Mandelic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Hydroxy-2-phenylacetic acid
• (R)-(-)-alpha-Hydroxyphenylacetic acid
• R-(-)-mandelic acid
• (R)-(-)-mandelic
• (R)-Hydroxyphenylaceticacid
• RARECHEM AL BO 1446
• (R)-(-)-2-MANDELIC ACID
• (R)-(-)-AMYGDALIC ACID
• (R)-ALPHA-HYDROXYPHENYLACETIC ACID
• R-(-)-ALPHA-HYDROXYPHENYLACETIC ACID
• D-mandelic acid
• D-DL-Mandelic acid
• R-(-)-DL-Mandelic acid
• R-DL-Mandelic acid
• D-(-)-Mandelic Acid
• (D)-(-)-Mandelicacid
• (R)-(-)-Mandelic Aci
• (R)-(-)-Mandelic acid
• DL-Mandelic acid
• Mandelic acid
• D mandelic acid
• a-Hydroxy-benzeneacetic acid
• Hydroxy(phenyl)acetic acid
• 2-Phenylglycolic acid
• 2-Hydroxy-2-phenylacetic acid
• alpha-Hydroxyphenylacetic acid
• (R)-alpha-Hydroxy-benzeneacetic acid
• (R)-2-Phenylglycolic acid
• (r)-mandelic acid
• (-)-Mandelic acid
• D(-)-Mandelic acid
• (2R)-2-hydroxy-2-phenylacetic acid
• D-2-Phenylglycolic acid
• (-)-(R)-Mandelic acid
• R(-)-Mandelic Acid
• (-)-alpha-Hydroxyphenylacetic acid
• (R)-alpha-Hydroxybenzeneacetic acid
• R-(-) Mandelic acid
• (R)-Mandelsaeure
• (R)-A-Hydroxyphenylacetic aci
• Mandelicacid
• Sertraline impurity E
• (2R)-HYDROXYPHENYLACETIC ACID
• R-(?)-Mandelic Acid
• 08C65DF7-6DDF-44B3-9490-02A43D9D33C1
• (R)-(-)-Mandelic acid, 98%
• (R)-(-)-Mandelic acid, ReagentPlus(R), >=99%
• Hydroxy-Phenyl-Acetic Acid Anion
• SR-01000946767-1
• (L)-(+)-Mandelic acid
• Benzeneacetic acid, alpha-hydroxy-, (-)-
• Benzeneacetic acid, alpha-hydroxy-, (alphaR)-
• HMS553E14
• CHEMBL292411
• DTXCID2026523
• cid_11914
• AKOS005256699
• (R)-a-Hydroxyphenylacetate
• (R)-2-Hydroxy-2-phenylacetate
• L-2-Hydroxy-2-phenylacetic acid
• (r)-(-) mandelic acid
• D-mandelic acid(R-(-)-mandelic acid)
• Tox21_112292
• MFCD00064251
• CCG-266220
• RMN
• (R)-a-Hydroxybenzeneacetic acid
• D70151
• (-)-(R)alpha-hydroxybenzeneacetic acid
• (-)-a-Hydroxyphenylacetate
• BDBM16421
• s9003
• PPL7YW1M9W
• MLS-0090888.0001
• Sertraline impurity E, European Pharmacopoeia (EP) Reference Standard
• (2R)-hydroxy(phenyl)acetic acid
• (R)-Hydroxy(phenyl)acetic acid
• (R)-.ALPHA.-HYDROXYBENZENEACETIC ACID
• (R)-(-)- mandelic acid
• (R)-alpha-Hydroxyphenylacetate
• 1mcz
• HY-Y0585
• (2R)-2-oxidanyl-2-phenyl-ethanoic acid
• DTXSID4046523
• NCGC00166022-02
• Q63390533
• d - mandelic acid
• Hydroxy-phenyl-acetate anion
• IWYDHOAUDWTVEP-SSDOTTSWSA-N
• (R)-(-)-Mandelic acid, ChiPros(R), produced by BASF, 99%
• CAS-611-71-2
• D,L-mandelic acid redetermination
• AM20050151
• (R)-(+)-mandelic acid
• (-)-D-MANDELIC ACID
• (2R)-2-hydroxy-2-phenyl-acetic acid
• D-(-)-Mandelic acid, puriss., >=99.0% (T)
• (2R)-2-hydroxy-2-phenylacetate
• D-(?)-Mandelic acid
• (r)(-)-mandelic acid
• EINECS 210-276-6
• Maybridge1_004148
• SR-01000946767
• (-)-(R) alpha-hydroxybenzeneacetic acid
• (R)-a-Hydroxybenzeneacetate
• SERTRALINE HYDROCHLORIDE IMPURITY E [EP IMPURITY]
• (R)-alpha-Hydroxybenzeneacetate
• Tox21_112292_1
• UNII-PPL7YW1M9W
• (-)-alpha-Hydroxyphenylacetate
• Z1255390767
• CHEBI:17656
• D-2-Phenylglycolate
• NCGC00166022-01
• M0662
• C01983
• (R)-(-)-Mandelic acid, Vetec(TM) reagent grade, 98%
• CS-W020074
• (R)-A-Hydroxyphenylacetic acid
• (2R)-hydroxy(phenyl)ethanoic acid
• mandelic_acid
• W-105188
• Oprea1_502663
• mandelic-acid
• (2R)-Hydroxyphenylacetic Acid ((R)-Mandelic Acid)
• DB02280
• STR08136
• NS00098847
• 611-71-2
• Mandelic acid, (R)-
• Benzeneacetic acid, alpha-hydroxy-, (R)-
• (r)-(-)-d-mandelic acid
• (-)-mandelate
• D(-)-mandelate
• SCHEMBL165161
• Benzeneacetic acid, .alpha.-hydroxy-, (.alpha.R)-
• (-)-a-Hydroxyphenylacetic acid
• HMS3650C13
• AC-2490
• (-)-(R)-Mandelate
• 1mdl
• EN300-100159
• F1905-7046
• Mandelic acid, D-
• D-(-)-Mandelic acid, purum, >=98.0% (T)
• D-(-)-Mandelic acid

• MDL： MFCD00064251
• Inchi： 1S/C8H8O3/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5,7,9H,(H,10,11)/t7-/m1/s1
• InChI Key： IWYDHOAUDWTVEP-SSDOTTSWSA-N
• SMILES： O([H])[C@@]([H])(C(=O)O[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 2691094

Computed Properties

• Exact Mass: 152.04700
• Monoisotopic Mass: 152.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 152.15
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Powder
• Density: 1.1677 (rough estimate)
• Melting Point: 131-133 °C (lit.)
• Boiling Point: 321.8°C at 760 mmHg
• Flash Point: Fahrenheit: >374 ° f
  Celsius: >190 ° c
  
• Refractive Index: -153.5 ° (C=1, H2O)
• PH: 2.1 (60g/l, H2O, 20℃)
• Solubility: 109.8g/l soluble
• Water Partition Coefficient: It is partly soluble in water, freely soluble in isopropyl and ethyl alcohol.
• Stability/Shelf Life: Stable, but light sensitive. Combustible. Incompatible with strong bases, strong oxidizing agents.
• PSA: 57.53000
• LogP: 0.80460
• Sensitiveness: Light Sensitive
• pka: 3.37(at 25℃)
• Specific Rotation: -150 º (c=2.5, H2O)
• Optical Activity: [α]25/D −151°, c = 1 in ethanol
• Solubility: Soluble in water, ethanol, acetic acid, chloroform; Very soluble in ether.
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

D-(-)-Mandelic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 41
• Safety Instruction： S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S24/25
• Risk Phrases：R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on D-(-)-Mandelic acid

Comprehensive Guide to D-(-)-Mandelic Acid (CAS No. 611-71-2): Properties, Applications, and Industry Insights

D-(-)-Mandelic Acid (CAS No. 611-71-2), a chiral aromatic alpha-hydroxy acid, is a versatile compound with significant applications in pharmaceuticals, cosmetics, and organic synthesis. Known for its enantiomeric purity, this optically active derivative of mandelic acid has garnered attention for its unique biochemical properties. As demand for enantioselective compounds grows in drug development and skincare, D-(-)-Mandelic Acid stands out as a critical building block. This guide explores its molecular characteristics, industrial uses, and answers trending questions like "Is D-(-)-Mandelic Acid safe for sensitive skin?" and "How does it compare to L-(+)-Mandelic Acid?"—topics frequently searched in Google and AI platforms.

The molecular structure of D-(-)-Mandelic Acid (C₈H₈O₃) features a hydroxyl group adjacent to a carboxyl group on a phenyl ring, contributing to its mild exfoliating and antibacterial properties. With a melting point of 133–135°C and optical rotation [α]_D²⁰ = -156° (c=1, H₂O), it is widely used in anti-aging formulations due to its ability to promote collagen synthesis. Recent studies highlight its efficacy in addressing hyperpigmentation, a top concern in cosmetic forums. Unlike harsh acids like glycolic acid, its larger molecular size ensures slower skin penetration, reducing irritation—a key advantage for sensitive skin care products.

In pharmaceuticals, CAS 611-71-2 serves as an intermediate for synthesizing antibiotics and chiral drugs. Its role in asymmetric synthesis aligns with the industry’s shift toward green chemistry, as it often reduces the need for toxic catalysts. A 2023 PubMed study noted its potential in urinary tract infection treatments, linking to searches like "natural alternatives to antibiotics." Additionally, its biodegradability makes it an eco-friendly choice, resonating with the clean beauty movement—a trending topic with 40% annual growth in Google Trends.

Quality control of D-(-)-Mandelic Acid requires HPLC or chiral chromatography to verify its enantiomeric excess (typically ≥98%). Suppliers often emphasize GMP certification and kosher status, addressing demands from regulated industries. For researchers, common queries include "solubility of D-(-)-Mandelic Acid in ethanol" (22 g/100 mL at 25°C) and "stability under UV light"—data crucial for formulation stability. Storage recommendations (2–8°C in amber bottles) reflect its sensitivity to oxidation, a detail frequently overlooked in peer discussions.

Emerging applications include food-grade preservatives, leveraging its antimicrobial action without synthetic additives. This aligns with the "clean label" trend, where searches for "natural food preservatives" rose by 70% in 2023. However, regulatory compliance varies by region; for instance, EFSA approval differs from FDA guidelines—a nuance highlighted in regulatory forums. Future research may explore its synergy with prebiotics in skincare, a hot topic in dermatology conferences.